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Compound of Interest

Compound Name: Azimilide hydrochloride

CAS No.: 149888-94-8

Cat. No.: B1662470 Get Quote

Welcome to the Technical Support Center for Azimilide Hydrochloride (also known as NE-

10064). This guide is designed for researchers, application scientists, and drug development

professionals working with this compound in in vitro electrophysiology, cellular assays, and

pharmacological screening.

Azimilide is a Class III antiarrhythmic agent that functions as a potent, dual blocker of the rapid

(

) and slow (

) delayed rectifier potassium channels, specifically targeting the Kv11.1 (hERG) channel. Due
to its specific physicochemical properties, improper preparation and storage of Azimilide stock
solutions can lead to micro-precipitation, concentration gradients, and assay irreproducibility.
This guide provides field-proven insights, self-validating protocols, and causality-driven
troubleshooting to ensure the long-term stability of your stock solutions.

Part 1: Core Physical & Chemical Properties
To ensure experimental consistency, it is critical to understand the baseline properties of the

compound before formulating stock solutions.
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Property Specification Experimental Implication

CAS Number 149888-94-8 (Dihydrochloride)

Ensure you are accounting for

the salt form when calculating

molarity.

Molecular Weight 530.88 g/mol

Batch-specific hydration may

vary; always check the

Certificate of Analysis (CoA).

Solubility (DMSO) ~2 mg/mL to 125 mg/mL

Highly dependent on DMSO

purity and temperature.

Requires

warming/sonication[1].

Solubility (Water) 25 mg/mL to 50 mg/mL

Viable for aqueous assays, but

long-term stability is reduced

compared to organic

solvents[1].

Storage (Solid) -20°C (Desiccated)
Protect from light and moisture

to prevent solvate degradation.

Storage (Stock) -80°C (6 months)

Aliquoting is mandatory to

avoid freeze-thaw

degradation[2].

Part 2: FAQ & Troubleshooting Guide
Q1: Why is my Azimilide HCl precipitating in DMSO after a few
days of storage?
The Causality: Dimethyl sulfoxide (DMSO) is highly hygroscopic. Every time a stock vial is

opened to the ambient atmosphere, it absorbs water vapor. Because Azimilide HCl relies on

the specific dielectric constant of pure DMSO to remain fully solvated at high concentrations,

the introduction of water alters the solvent polarity. This thermodynamic shift forces the

hydrophobic moieties of the drug out of solution, causing micro-precipitation[1]. The Solution:

Always use newly opened, anhydrous DMSO (≥99.9% purity) stored under inert gas
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(Argon/Nitrogen). Prepare single-use aliquots immediately after dissolution to minimize

atmospheric exposure[2].

Q2: How do repeated freeze-thaw cycles affect Azimilide
stability?
The Causality: When a frozen DMSO stock solution is thawed, it does not melt uniformly. This

creates localized concentration gradients. As the solution refreezes, the drug can become

transiently supersaturated in the remaining liquid phase, leading to crystal nucleation. Once

nucleated, these micro-crystals are thermodynamically stable and will not spontaneously

redissolve upon the next thaw without excessive heating, effectively lowering the active

concentration of your stock[2]. The Solution: Aliquot the stock solution into single-use volumes

(e.g., 10 µL or 50 µL) prior to initial freezing. Discard any unused portion of a thawed aliquot.

Q3: What is the optimal temperature for long-term stock
solution storage?
The Causality: Chemical degradation kinetics (such as hydrolysis or oxidation of the

imidazolidinedione ring) are temperature-dependent. At -20°C, the molecular mobility within the

frozen DMSO matrix is still sufficient to allow slow degradation over time. The Solution: For

long-term storage, flash-freeze the aliquots in liquid nitrogen and store them at -80°C. Under

these conditions, Azimilide HCl stock solutions remain stable for up to 6 months. If stored at

-20°C, the shelf life is strictly limited to 1 month[1].

Q4: Can I prepare my primary stock solution in aqueous buffers
instead of DMSO?
The Causality: While Azimilide HCl is soluble in water (up to 50 mg/mL with sonication)[1],

aqueous environments promote faster hydrolytic degradation compared to anhydrous organic

solvents. Furthermore, pH fluctuations in unbuffered water can alter the ionization state of the

piperazine ring, drastically shifting its solubility profile. The Solution: It is best practice to

maintain the primary stock in anhydrous DMSO at -80°C. Dilute into aqueous physiological

buffers (e.g., Tyrode's solution or hERG external solution) immediately prior to the

experiment[3]. Ensure the final DMSO concentration in the assay does not exceed 0.1% (v/v)

to prevent solvent-induced cellular toxicity.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.medchemexpress.com/Azimilide.html
https://www.medchemexpress.com/Azimilide.html
https://www.medchemexpress.com/azimilide-dihydrochloride.html
https://www.medchemexpress.com/azimilide-dihydrochloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12357877/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 3: Self-Validating Experimental Protocol
Objective: Preparation of a 10 mM Azimilide HCl Stock Solution in DMSO.

Methodology:

Equilibration: Remove the lyophilized Azimilide HCl vial from -20°C storage and place it in a

desiccator at room temperature for at least 30 minutes. Validation: The vial exterior must be

completely dry before opening to prevent ambient condensation from entering the powder.

Weighing: Accurately weigh 5.31 mg of Azimilide HCl (adjust based on batch-specific

purity/hydration from the CoA) using an analytical balance.

Dissolution: Add 1.0 mL of newly opened, anhydrous DMSO to the vial.

Homogenization: Vortex the solution for 60 seconds. If the solution is not completely clear,

apply mild sonication in a water bath warmed to 60°C for 5–10 minutes[1].

Optical Validation: Hold the vial against a light source. Validation Check: The solution must

be 100% optically clear with no visible particulate matter. If particulates remain, drug

concentration will be inaccurate.

Aliquoting: Immediately dispense the solution into pre-labeled, sterile, amber microcentrifuge

tubes in 20 µL single-use aliquots.

Cryopreservation: Flash-freeze the aliquots in liquid nitrogen and transfer immediately to a

-80°C freezer for storage (stable for 6 months)[2].

Part 4: Mandatory Visualizations
Workflow: Stock Solution Preparation & Storage
The following diagram illustrates the critical path for formulating Azimilide stock solutions to

prevent moisture contamination and freeze-thaw degradation.
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Caption: Workflow for the preparation and storage of Azimilide HCl stock solutions.

Mechanistic Pathway: Azimilide Pharmacology
Azimilide is utilized primarily for its action on cardiac potassium channels. The diagram below

maps its dual-blockade mechanism leading to action potential prolongation, a critical concept

when designing patch-clamp validation assays.
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Caption: Mechanistic pathway of Azimilide-induced action potential prolongation via potassium

channel blockade.

References
Tocris Bioscience. "Azimilide dihydrochloride | Voltage-gated Potassium Channels".
MedChemExpress. "Azimilide dihydrochloride (NE-10064 dihydrochloride) | Potassium
Channel Blocker".
MedChemExpress. "Azimilide (NE-10064) | Potassium Channel Blocker".
Sigma-Aldrich. "Azimilide = 97 HPLC 149888-94-8".
PMC / NIH. "Multi-laboratory comparisons of manual patch clamp hERG data generated
using standardized protocols and following ICH S7B Q&A 2.1 best practices".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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